Cas no 2229213-66-3 (4-(5-bromo-2-fluoropyridin-3-yl)methylpiperidin-4-ol)

• Product Name: 4-(5-bromo-2-fluoropyridin-3-yl)methylpiperidin-4-ol
• CAS No: 2229213-66-3
• MF: C₁₁H₁₄BrFN₂O
• MW: 289.144065380096
• CID: 6183446
• PubChem ID: 165643476
• Update Time: 2025-06-14

4-(5-bromo-2-fluoropyridin-3-yl)methylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(5-bromo-2-fluoropyridin-3-yl)methylpiperidin-4-ol
• 2229213-66-3
• 4-[(5-bromo-2-fluoropyridin-3-yl)methyl]piperidin-4-ol
• EN300-1909249

• Inchi： 1S/C11H14BrFN2O/c12-9-5-8(10(13)15-7-9)6-11(16)1-3-14-4-2-11/h5,7,14,16H,1-4,6H2
• InChI Key： OGTCXYHOVUOMAD-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)CC1(CCNCC1)O)F

Computed Properties

• Exact Mass: 288.02735g/mol
• Monoisotopic Mass: 288.02735g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 45.2Ų

Additional information on 4-(5-bromo-2-fluoropyridin-3-yl)methylpiperidin-4-ol

Comprehensive Overview of 4-(5-bromo-2-fluoropyridin-3-yl)methylpiperidin-4-ol (CAS No. 2229213-66-3)

4-(5-bromo-2-fluoropyridin-3-yl)methylpiperidin-4-ol (CAS No. 2229213-66-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo-fluoropyridine and piperidin-4-ol moieties, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, combining halogenated pyridine and piperidine rings, makes it a valuable scaffold for drug discovery and material science applications.

The growing interest in halogenated heterocycles like 4-(5-bromo-2-fluoropyridin-3-yl)methylpiperidin-4-ol stems from their role in modulating pharmacokinetic properties, such as bioavailability and metabolic stability. Researchers frequently explore its potential in designing kinase inhibitors and CNS-targeting drugs, aligning with trends in precision medicine. The compound’s CAS No. 2229213-66-3 is often cited in patents related to neurodegenerative disease therapies, reflecting its relevance in addressing current healthcare challenges.

From a synthetic chemistry perspective, 4-(5-bromo-2-fluoropyridin-3-yl)methylpiperidin-4-ol exemplifies the strategic use of fluorine and bromine substituents to enhance molecular interactions. Its fluoropyridine segment is particularly noteworthy, as fluorine incorporation is a hot topic in medicinal chemistry due to its ability to improve binding affinity and membrane permeability. This aligns with frequent search queries like “fluorine in drug design” or “halogenated building blocks,” underscoring the compound’s educational and practical value.

In agrochemical applications, derivatives of 4-(5-bromo-2-fluoropyridin-3-yl)methylpiperidin-4-ol are investigated for their potential as pesticide intermediates. The compound’s structural features may contribute to the development of environmentally sustainable crop protection agents, a pressing concern in light of global food security debates. This connects to trending searches such as “green chemistry in agriculture” and “novel agrochemical scaffolds,” highlighting its interdisciplinary appeal.

Analytical characterization of CAS No. 2229213-66-3 typically involves advanced techniques like NMR spectroscopy and high-resolution mass spectrometry, ensuring precise quality control for industrial and academic use. The compound’s purity and stability are critical for reproducibility in research, a topic frequently emphasized in forums discussing “best practices in chemical synthesis.”

As the demand for tailored heterocyclic compounds rises, 4-(5-bromo-2-fluoropyridin-3-yl)methylpiperidin-4-ol exemplifies innovation in molecular design. Its dual functionality as a pharmacophore and chemical building block positions it at the intersection of multiple scientific frontiers, from oncology to sustainable agriculture. Future research may explore its derivatization for PET imaging probes or bioconjugation, further expanding its utility.

For researchers navigating databases like Reaxys or SciFinder, the systematic nomenclature and CAS No. 2229213-66-3 provide unambiguous access to literature and commercial sources. This underscores the importance of standardized identifiers in accelerating scientific progress, a principle central to modern open-access chemistry initiatives.